Cas no 953136-16-8 (methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 953136-16-8
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 5917095
• PubChem ID: 16883805
• Update Time: 2025-05-21

methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS024488520
• methyl N-[4-[2-(3,5-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• methyl (4-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• methyl N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• 953136-16-8
• F5011-0082
• methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C15H17N3O3S/c1-9-4-10(2)6-11(5-9)16-13(19)7-12-8-22-14(17-12)18-15(20)21-3/h4-6,8H,7H2,1-3H3,(H,16,19)(H,17,18,20)
• InChI Key： UFDJYMOVKDCQAI-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Research Brief on Methyl N-(4-{(3,5-Dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 953136-16-8)

Methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS: 953136-16-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure, featuring a thiazole core and a carbamate moiety, suggests its potential as a small-molecule inhibitor or activator of specific protein targets. Recent in vitro studies have demonstrated its ability to interact with enzymes involved in inflammatory signaling pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These interactions have been linked to the compound's anti-inflammatory effects, as evidenced by reduced production of pro-inflammatory cytokines in cell-based assays.

In the context of oncology, methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has shown promising activity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, characterized by the activation of caspase-9 and the release of cytochrome c. Additionally, it has been reported to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression, further supporting its potential as an anti-cancer agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data indicate that it exhibits moderate oral bioavailability and a favorable half-life in rodent models. However, further optimization may be required to improve its metabolic stability and reduce potential off-target effects. Structural analogs of the compound are currently being explored to enhance its pharmacological profile.

Recent advancements in synthetic chemistry have enabled the scalable production of methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, facilitating its use in preclinical studies. The compound's synthetic route has been optimized to achieve high yields and purity, which is critical for its development as a potential drug candidate. Researchers are also investigating its compatibility with various drug delivery systems, including nanoparticles and liposomes, to improve its therapeutic efficacy.

In conclusion, methyl N-(4-{(3,5-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a promising scaffold for the development of novel anti-inflammatory and anti-cancer agents. While significant progress has been made in understanding its biological activity and pharmacokinetics, further studies are needed to validate its safety and efficacy in vivo. The compound's unique chemical structure and multifaceted biological effects position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical industries.